Cas no 479408-56-5 (1H-Imidazole-4-ethanamine, 2-(1,1-dimethylethyl)- (9CI))

• Product Name: 1H-Imidazole-4-ethanamine, 2-(1,1-dimethylethyl)- (9CI)
• CAS No: 479408-56-5
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 931611
• PubChem ID: 21588904
• Update Time: 2025-04-19

1H-Imidazole-4-ethanamine, 2-(1,1-dimethylethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-ethanamine, 2-(1,1-dimethylethyl)- (9CI)
• 2-(2-TERT-BUTYL-1H-IMIDAZOL-5-YL)ETHANAMINE
• 479408-56-5
• SCHEMBL1784873
• AB76726
• 2-(2-(tert-Butyl)-1H-imidazol-4-yl)ethanamine
• CHEMBL46328

• Inchi： 1S/C9H17N3/c1-9(2,3)8-11-6-7(12-8)4-5-10/h6H,4-5,10H2,1-3H3,(H,11,12)
• InChI Key： LQJAJMSWJURYFV-UHFFFAOYSA-N
• SMILES： N1C(=CN=C1C(C)(C)C)CCN

Computed Properties

• Exact Mass: 167.142
• Monoisotopic Mass: 167.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7A^2
• XLogP3: 1.1